N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide

• IUPAC Name: N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide
• InChI: InChI=1S/C8H8F3N3OS/c1-14(2)4-13-7-12-3-5(16-7)6(15)8(9,10)11/h3-4H,1-2H3/b13-4+
• InChI Key: VTNJOKGSZCXXBT-YIXHJXPBSA-N
• Canonical SMILES: CN(C)C=NC1=NC=C(S1)C(=O)C(F)(F)F
• Isomeric SMILES: CN(C)/C=N/C1=NC=C(S1)C(=O)C(F)(F)F
• Molecular Formula: C8H8F3N3OS
• Molecular Weight: 251.23 g/mol

Description

N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide, also known as BVT.2733, is a small molecule inhibitor that has been developed for the treatment of various diseases. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Analytical Chemistry Applications

Research in analytical chemistry has focused on the detection and analysis of related compounds, especially in environmental samples. Zimmerman, Schneider, and Thurman (2002) developed methods for analyzing dimethenamid and flufenacet, along with their degradation products in natural water, using gas chromatography-mass spectrometry and high-performance liquid chromatography-electrospray mass spectrometry. These methodologies enable the detection of herbicides and their degradates at low concentrations, demonstrating the importance of analytical techniques in environmental monitoring and the potential relevance of similar approaches for N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide (Zimmerman et al., 2002).

Synthesis and Characterization of Heterocyclic Compounds

The synthesis and characterization of heterocyclic compounds, including those similar to N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide, have been a significant area of research. Kelly and Lang (1995) explored the synthesis of dimethyl sulfomycinamate, focusing on the chemistry of pyridine, thiazole, and oxazole heterocycles and their coupling reactions under palladium catalysis. This work highlights the complex synthetic routes involved in producing such compounds and the importance of heterocyclic chemistry in the development of new materials and pharmaceuticals (Kelly & Lang, 1995).

Potential Pharmaceutical Applications

While excluding direct references to drug use and side effects, it's worth noting that research into similar compounds has explored their potential pharmaceutical applications. For example, studies on trifluoromethylazoles and their pKa determination via 19F NMR spectroscopy by Jones et al. (1996) provide insights into the physicochemical properties that influence the biological activity of these compounds. Such research underscores the relevance of detailed chemical investigations for developing new drugs and understanding their mechanisms of action (Jones et al., 1996).

Mechanism of Action

Target of Action

The primary target of (E)-N,N-dimethyl-N’-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide, also known as Trifluoroacetyl-Tripeptide-2 (TT2), is the cellular senescence process . TT2 is known to decrease the synthesis of progerin, a protein that induces cellular senescence . It also increases the production of proteoglycans, which are involved in cell-matrix interactions .

Mode of Action

TT2 interacts with its targets by modulating the synthesis of key proteins. It decreases the synthesis of progerin, thereby reducing cellular senescence . Simultaneously, it increases the production of proteoglycans, enhancing cell-matrix interactions .

Biochemical Pathways

It is known that tt2 influences the cellular senescence process and the production of proteoglycans . These processes are part of complex biochemical pathways involving multiple proteins and signaling molecules.

Pharmacokinetics

The trifluoroacetyl group in its structure is known to enhance the peptide’s bioavailability . This group improves the peptide’s interaction with skin receptors and cellular components, thereby potentiating its biological activity .

Result of Action

The action of TT2 results in a decrease in cellular senescence and an increase in the production of proteoglycans . This leads to a reduction in wrinkles and an increase in the firmness of the tissue .